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  4. 3-[3-Benzoyl-2-(2,4-dimethoxyphenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]propanoic acid
3-[3-Benzoyl-2-(2,4-dimethoxyphenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]propanoic acid 3-[3-Benzoyl-2-(2,4-dimethoxyphenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]propanoic acid
Brand Name: Vulcanchem
CAS No.: 335205-87-3
VCID: VC0490938
InChI: InChI=1S/C22H21NO7/c1-29-14-8-9-15(16(12-14)30-2)19-18(20(26)13-6-4-3-5-7-13)21(27)22(28)23(19)11-10-17(24)25/h3-9,12,19,26H,10-11H2,1-2H3,(H,24,25)/b20-18+
SMILES: COC1=CC(=C(C=C1)C2C(=C(C3=CC=CC=C3)O)C(=O)C(=O)N2CCC(=O)O)OC
Molecular Formula: C22H21NO7
Molecular Weight: 411.4g/mol

3-[3-Benzoyl-2-(2,4-dimethoxyphenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]propanoic acid

CAS No.: 335205-87-3

Main Products

VCID: VC0490938

Molecular Formula: C22H21NO7

Molecular Weight: 411.4g/mol

3-[3-Benzoyl-2-(2,4-dimethoxyphenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]propanoic acid - 335205-87-3

CAS No. 335205-87-3
Product Name 3-[3-Benzoyl-2-(2,4-dimethoxyphenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]propanoic acid
Molecular Formula C22H21NO7
Molecular Weight 411.4g/mol
IUPAC Name 3-[(3E)-2-(2,4-dimethoxyphenyl)-3-[hydroxy(phenyl)methylidene]-4,5-dioxopyrrolidin-1-yl]propanoic acid
Standard InChI InChI=1S/C22H21NO7/c1-29-14-8-9-15(16(12-14)30-2)19-18(20(26)13-6-4-3-5-7-13)21(27)22(28)23(19)11-10-17(24)25/h3-9,12,19,26H,10-11H2,1-2H3,(H,24,25)/b20-18+
Standard InChIKey HCEARNIHTNDCAS-CZIZESTLSA-N
Isomeric SMILES COC1=CC(=C(C=C1)C2/C(=C(/C3=CC=CC=C3)\O)/C(=O)C(=O)N2CCC(=O)O)OC
SMILES COC1=CC(=C(C=C1)C2C(=C(C3=CC=CC=C3)O)C(=O)C(=O)N2CCC(=O)O)OC
Canonical SMILES COC1=CC(=C(C=C1)C2C(=C(C3=CC=CC=C3)O)C(=O)C(=O)N2CCC(=O)O)OC
PubChem Compound 5766385
Last Modified Nov 11 2021
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